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N-Acetyltyramine stock solution preparation
storage

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: N-Acetyltyramine

CAS No.: 1202-66-0

Cat. No.: S589391

Stock Solution Preparation & Storage Summary

Aspect Specification

Molecular Weight 179.22 g/mol [1] [2] [3]

Solubility in DMSO 100 mg/mL (557.97 mM) [1] [2] [4]

Standard Stock 5 mM, 10 mM, 20 mM, 50 mM, 100 mg/mL [1] [2]

Concentrations

Powder Storage (Long-term) -20°C for 3 years or 4°C for 2 years [1] [2]

Solution Storage (Aliquots) -80°C for 6 months or -20°C for 1 month [1] [2] [4]
Solution Stability Unstable in solution; prepare fresh or purchase small, pre-packaged
sizes [3]

Step-by-Step Preparation Protocol
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Here is a detailed methodology for preparing a 10 mM stock solution in DMSO, which is the most

commonly described method.

¢ Calculate Mass or Volume

o To prepare 1 mL of a 10 mM solution from solid powder:
= Use the formula: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight
(g/mol)
= Calculation: 0.010 mol/L x 0.001 L x 179.22 g/mol = 1.79 mg
o To prepare from a pre-made concentrated stock (e.g., 100 mg/mL):
= Use the formula: CiV1 = C2V2
= For a 10 mM (=5.58 mg/mL) solution from a 100 mg/mL stock: (100 mg/mL) x V1 = (5.58
mg/mL) x 1 mL
= Calculation: V1 = 55.8 pL of the concentrated stock diluted with 944.2 pL of DMSO [1] [2].

¢ Weigh and Dissolve

o Accurately weigh approximately 1.79 mg of N-Acetyltyramine powder.

o Transfer the powder into a clean, labeled microcentrifuge tube.

o Add 1 mL of fresh, high-quality, Hygroscopic DMSO to the tube. Note that hygroscopic DMSO
can absorb water and affect solubility, so it should be handled carefully [1].

o Sonicate the mixture to aid in dissolving the solid completely. Vortex mixing can also be used
to ensure a homogenous solution [2].

e Aliquot and Store

o Once fully dissolved, immediately aliquot the stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles.

o Clearly label all aliquots with the compound name, concentration, preparation date, and
passage number.

o Store the aliquots at -80°C (for up to 6 months) or -20°C (for up to 1 month) [1] [2].

Troubleshooting Guide & FAQs

Q1: Why is my N-Acetyltyramine precipitating out of solution after storage? This is a common issue.

The solution is unstable, and repeated freeze-thaw cycles can cause precipitation.

¢ Solution: Always prepare fresh aliquots. If an aliquot shows precipitation, briefly warm it to room
temperature and vortex mix thoroughly. If the precipitate does not dissolve, the aliquot should be
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discarded. Avoid repeated freezing and thawing [3].

Q2: T need to use the stock solution for an in vivo experiment. How should I prepare it for
administration? For in vivo studies, the DMSO stock solution must be further diluted into a biocompatible

solvent system. Here is one validated protocol for injection:

¢ Injection Formulation 1: DMSO : Tween 80 : Saline = 10 : 5 : 85 (v/v/v).
o Procedure: Take 100 pL of your DMSO stock solution, add 50 pL of Tween 80, mix well, and
then add 850 L of saline (0.9% sodium chloride in ddH20). The final mixture should be clear
before administration [2].

Q3: What safety precautions should I take when handling this compound? The compound has a Danger

signal word and can cause serious eye damage (GHSO05) [5] [4].

e Precautions: Work in a chemical fume hood, wear suitable laboratory clothing, chemical-resistant
gloves, and safety goggles. Wash thoroughly after handling [4].

The following diagram illustrates the complete workflow for preparing and storing your N-Acetyltyramine

stock solution.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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